Cas no 22518-27-0 (4-(4-chlorophenyl)pyrrolidin-2-one)

4-(4-Chlorophenyl)pyrrolidin-2-one is a heterocyclic organic compound featuring a pyrrolidinone core substituted with a 4-chlorophenyl group at the 4-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The chlorophenyl moiety enhances its reactivity, facilitating further functionalization, while the pyrrolidinone scaffold contributes to its utility in constructing biologically active molecules. Its well-defined chemical properties make it valuable for developing compounds with potential therapeutic or pesticidal activity. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic workflows. Its compatibility with various reaction conditions further underscores its utility in organic synthesis and medicinal chemistry.
4-(4-chlorophenyl)pyrrolidin-2-one structure
22518-27-0 structure
Product Name:4-(4-chlorophenyl)pyrrolidin-2-one
CAS No:22518-27-0
MF:C10H10ClNO
MW:195.645501613617
MDL:MFCD00854139
CID:52089
PubChem ID:185490
Update Time:2025-05-20

4-(4-chlorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chlorophenyl)-2-pyrrolidinone
    • 4-(4-Chlorophenyl)pyrrolidin-2-one
    • 4-(4-Chloro-phenyl)-pyrrolidin-2-one
    • 4-(4-chlorophenyl)-2-pyrrolidone
    • 4-(p-chlorophenyl)-2-oxopyrrolidine
    • 2-Pyrrolidinone, 4-(4-chlorophenyl)-
    • OVRPDYOZYMCTAK-UHFFFAOYSA-N
    • 4-(4'-Chlorophenyl)-2-pyrrolidinone
    • BCP15750
    • 8017AH
    • 4-(4-Chlorophenyl)-2-pyrrolizinone
    • NE63329
    • SB47223
    • 3-(4-Chlorophenyl)-3,4-dihydro-2H-pyrrol-5-ol
    • DTXSID10945175
    • (+/-)-BACLOFEN LACTAM
    • EN300-216987
    • SCHEMBL657357
    • F2147-0754
    • 2-PYRROLIDINONE, 4-(P-CHLOROPHENYL)-
    • FT-0726748
    • 22518-27-0
    • AS-38296
    • CHEMBL26683
    • SB46194
    • (4RS)-4-(4-Chlorophenyl)pyrrolidin-2-one (Baclofen Lactam)
    • SB35593
    • AKOS006273968
    • M4NI65VF5L
    • Baclofen impurity A
    • MFCD00854139
    • CS-0186869
    • UNII-M4NI65VF5L
    • AMY7326
    • (4RS)-4-(4-Chlorophenyl)pyrrolidin-2-one
    • 2-Pyrrolidinone,4-(p-chlorophenyl)- (8CI)
    • (?à)-Baclofen lactam
    • MFCD22573831
    • AG-670/32360005
    • DA-22545
    • SY358749
    • 4-(4-chlorophenyl)pyrrolidin-2-one
    • MDL: MFCD00854139
    • Inchi: 1S/C10H10ClNO/c11-9-3-1-7(2-4-9)8-5-10(13)12-6-8/h1-4,8H,5-6H2,(H,12,13)
    • InChI Key: OVRPDYOZYMCTAK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1CNC(C1)=O

Computed Properties

  • Exact Mass: 195.04500
  • Monoisotopic Mass: 195.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 1.6

Experimental Properties

  • Boiling Point: 419.3℃ at 760 mmHg
  • PSA: 29.10000
  • LogP: 2.27230

4-(4-chlorophenyl)pyrrolidin-2-one Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1 / PGIII
  • Storage Condition:Sealed in dry,Room Temperature

4-(4-chlorophenyl)pyrrolidin-2-one Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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4-(4-chlorophenyl)pyrrolidin-2-one Suppliers

Xiantao Lizhao Pharmaceutical Technology Co., Ltd
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(CAS:22518-27-0)4-(4-chlorophenyl)pyrrolidin-2-one
Order Number:LZ0080
Stock Status:in Stock
Quantity:100mg
Purity:97%
Pricing Information Last Updated:Tuesday, 6 January 2026 10:10
Price ($):inquiry
Email:1010771219@qq.com
Amadis Chemical Company Limited
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(CAS:22518-27-0)4-(4-chlorophenyl)pyrrolidin-2-one
Order Number:A878519
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:57
Price ($):189.0/662.0
Email:sales@amadischem.com

4-(4-chlorophenyl)pyrrolidin-2-one Related Literature

Additional information on 4-(4-chlorophenyl)pyrrolidin-2-one

4-(4-Chlorophenyl)pyrrolidin-2-one (CAS No. 22518-27-0): A Versatile Chemical Compound with Broad Applications

4-(4-Chlorophenyl)pyrrolidin-2-one (CAS No. 22518-27-0) is a significant organic compound widely used in pharmaceutical and chemical research. This compound, featuring a pyrrolidinone core substituted with a 4-chlorophenyl group, has garnered attention due to its unique structural properties and potential applications. Researchers and industry professionals frequently search for terms like "4-(4-chlorophenyl)pyrrolidin-2-one synthesis", "CAS 22518-27-0 applications", and "pyrrolidin-2-one derivatives", highlighting its relevance in modern chemistry.

The molecular structure of 4-(4-chlorophenyl)pyrrolidin-2-one consists of a five-membered lactam ring (pyrrolidin-2-one) attached to a chlorinated benzene ring. This combination imparts both lipophilic and polar characteristics, making it valuable in drug design. Recent trends in medicinal chemistry emphasize the importance of such hybrid structures, particularly in the development of central nervous system (CNS) targeting compounds and enzyme inhibitors. The chlorophenyl moiety enhances binding affinity to various biological targets, while the pyrrolidin-2-one scaffold offers synthetic versatility.

In pharmaceutical applications, 4-(4-chlorophenyl)pyrrolidin-2-one serves as a key intermediate for synthesizing bioactive molecules. Its derivatives have shown promise in addressing current health challenges, including neurodegenerative diseases and metabolic disorders. The compound's structural features align with the growing demand for small molecule therapeutics, a hot topic in drug discovery forums and AI-driven research platforms. Scientists often explore queries like "pyrrolidinone-based drug candidates" or "chlorophenyl derivatives in medicine", reflecting its research significance.

The synthetic accessibility of 4-(4-chlorophenyl)pyrrolidin-2-one makes it attractive for industrial-scale production. Modern green chemistry approaches have been applied to its synthesis, responding to the increasing focus on sustainable chemical processes. Environmentally conscious manufacturers frequently investigate "eco-friendly synthesis of CAS 22518-27-0" and "catalytic methods for pyrrolidinone derivatives", demonstrating the compound's alignment with current industry priorities.

Analytical characterization of 4-(4-chlorophenyl)pyrrolidin-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, crucial for research and commercial applications. The rise of AI-assisted molecular analysis has led to increased searches for "spectral data of CAS 22518-27-0" and "computational modeling of pyrrolidinone compounds", indicating its role in cutting-edge chemical informatics.

Material science represents another growing application area for 4-(4-chlorophenyl)pyrrolidin-2-one. Its incorporation into polymeric materials can modify thermal and mechanical properties, addressing needs in advanced material development. Industry professionals often search for "pyrrolidinone-based polymers" and "chlorophenyl modified materials", reflecting the compound's versatility beyond pharmaceutical uses.

The global market for 4-(4-chlorophenyl)pyrrolidin-2-one has shown steady growth, driven by expanding applications in life sciences and specialty chemicals. Market analysts track terms like "CAS 22518-27-0 suppliers" and "pyrrolidinone derivative market trends", underscoring its commercial importance. Recent supply chain innovations have improved availability, responding to the pharmaceutical industry's need for reliable high-purity intermediates.

Safety considerations for handling 4-(4-chlorophenyl)pyrrolidin-2-one follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during manipulation. The scientific community's emphasis on laboratory safety standards has increased searches for "CAS 22518-27-0 safety data" and "pyrrolidinone handling guidelines".

Future research directions for 4-(4-chlorophenyl)pyrrolidin-2-one include exploration of its biological activity and material science applications. The compound's structural flexibility allows for numerous modifications, keeping it relevant in structure-activity relationship studies. Emerging topics like "pyrrolidinone scaffolds in drug discovery" and "heterocyclic compounds in material design" demonstrate its ongoing scientific value.

In conclusion, 4-(4-chlorophenyl)pyrrolidin-2-one (CAS No. 22518-27-0) represents a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties, combined with current research trends and industrial needs, ensure its continued importance in scientific and commercial contexts. The compound's alignment with contemporary focus areas like drug development, sustainable chemistry, and advanced materials makes it a subject of ongoing interest and investigation.

Recommended suppliers
Xiantao Lizhao Pharmaceutical Technology Co., Ltd
(CAS:22518-27-0)4-(4-chlorophenyl)pyrrolidin-2-one
LZ0080
Purity:97%
Quantity:100mg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:22518-27-0)4-(4-chlorophenyl)pyrrolidin-2-one
A878519
Purity:99%/99%
Quantity:1g/5g
Price ($):189.0/662.0
Email